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Compound of Interest

Compound Name: JNJ-54175446

Cat. No.: B608235

For researchers, scientists, and drug development professionals, ensuring safe and effective
handling of investigational compounds like JNJ-54175446 is paramount. This document
provides a comprehensive overview of the necessary personal protective equipment (PPE),
operational plans for handling and storage, and appropriate disposal methods.

JNJ-54175446 is an investigational, orally available, and brain-penetrant antagonist of the
P2X7 receptor.[1][2][3] As with any investigational compound, it is crucial to handle JNJ-
54175446 with care, assuming it may have potential hazards until more comprehensive safety
data is available.

Personal Protective Equipment (PPE)

Given the absence of a specific Safety Data Sheet (SDS), standard laboratory precautions for
handling potent, biologically active compounds should be strictly followed. The recommended
PPE is designed to minimize exposure through inhalation, skin contact, and eye contact.
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PPE Category Recommended Equipment

Eye Protection Chemical safety goggles

) Nitrile gloves (or other chemically resistant
Hand Protection
gloves)

Body Protection Laboratory coat

Use in a well-ventilated area. If weighing or
) ) handling powders outside of a ventilated
Respiratory Protection ]
enclosure, a properly fitted NIOSH-approved

respirator may be necessary.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintain the integrity of JNJ-54175446 and to
ensure the safety of laboratory personnel.

Handling:

e Engineering Controls: Handle JNJ-54175446 in a chemical fume hood or other ventilated
enclosure, especially when working with the solid form to avoid inhalation of dust particles.

o General Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in areas
where the compound is handled. Wash hands thoroughly after handling.

Storage: JNJ-54175446 is available as a solid and should be stored under specific conditions
to ensure its stability.[1][4][5]

Form Storage Temperature Duration
Powder -20°C 3 years
In solvent -80°C 1 year

When preparing solutions, it is recommended to use freshly opened, hygroscopic-free solvents
like DMSO.[5]
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Disposal Plan

As an investigational drug, JNJ-54175446 and any contaminated materials should be disposed
of as hazardous waste.

Waste Categories and Disposal Procedures:

Waste Type Disposal Procedure

] Collect in a clearly labeled, sealed container for
Unused solid compound _
hazardous chemical waste.

_ _ _ Place in a designated hazardous waste
Contaminated labware (e.g., pipette tips, tubes) )
container.

] Collect in a sealed, properly labeled hazardous
Solutions of INJ-54175446 ) )
waste container. Do not pour down the drain.

All waste disposal should adhere to local, state, and federal regulations for hazardous waste.[6]
It is advisable to consult with your institution's Environmental Health and Safety (EHS)
department for specific guidance on the disposal of investigational compounds.[6]

Visualizing Laboratory Workflow

To ensure clarity and procedural adherence, the following diagrams illustrate key workflows for
handling JNJ-54175446.
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Caption: Workflow for handling solid JINJ-54175446.
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Caption: Step-by-step disposal plan for JNJ-54175446 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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